Cas no 91348-33-3 (6-bromo-8-ethylquinoline)

• Product Name: 6-bromo-8-ethylquinoline
• CAS No: 91348-33-3
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD28667973
• CID: 5249266
• Update Time: 2025-08-03

6-bromo-8-ethylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-bromo-8-ethyl-
• 6-bromo-8-ethylquinoline

• MDL： MFCD28667973
• Inchi： 1S/C11H10BrN/c1-2-8-6-10(12)7-9-4-3-5-13-11(8)9/h3-7H,2H2,1H3
• InChI Key： BMIUGNBRZQUQEZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2CC)C=CC=1

Additional information on 6-bromo-8-ethylquinoline

Recent Advances in the Study of 6-Bromo-8-ethylquinoline (CAS: 91348-33-3) in Chemical Biology and Pharmaceutical Research

The compound 6-bromo-8-ethylquinoline (CAS: 91348-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a quinoline core substituted with bromine and ethyl groups at the 6th and 8th positions, respectively, has been explored for its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its versatility as a scaffold for designing novel bioactive molecules, making it a focal point for interdisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 6-bromo-8-ethylquinoline derivatives on a range of protein kinases implicated in cancer progression. The researchers synthesized a series of analogs and evaluated their potency using in vitro kinase assays. Notably, one derivative exhibited sub-micromolar IC50 values against ABL1 and SRC kinases, suggesting its potential as a lead compound for targeted cancer therapies. Molecular docking studies further revealed that the bromine moiety at the 6th position plays a critical role in binding to the kinase ATP-binding pocket, while the ethyl group at the 8th position enhances hydrophobic interactions.

In addition to its anticancer potential, 6-bromo-8-ethylquinoline has shown promise as an antimicrobial agent. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit efflux pumps, thereby potentiating the effects of conventional antibiotics. These findings underscore the compound's potential as a novel adjuvant in antimicrobial therapy.

From a synthetic chemistry perspective, advances in the preparation of 6-bromo-8-ethylquinoline have been reported in Organic Process Research & Development. Researchers have developed a more efficient and scalable synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improves the yield and purity of the compound compared to traditional methods. This methodological advancement is particularly relevant for industrial-scale production, addressing previous challenges in the availability of high-quality material for biological testing.

Looking forward, the unique properties of 6-bromo-8-ethylquinoline position it as a valuable scaffold for future drug discovery efforts. Its demonstrated activity across multiple therapeutic areas, combined with recent synthetic improvements, suggests that this compound will continue to be an important focus of research in chemical biology and medicinal chemistry. Further structure-activity relationship studies and in vivo evaluations are warranted to fully explore its therapeutic potential and optimize its pharmacological properties.